Cas no 1695973-05-7 (2,5,7-trimethyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 2,5,7-trimethyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1695973-05-7
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5739619
• PubChem ID: 103281625
• Update Time: 2025-11-03

2,5,7-trimethyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidine, 1,2,3,5,6,7-hexahydro-2,5,7-trimethyl-
• EN300-1119494
• 1695973-05-7
• 2,5,7-Trimethyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• 2,5,7-trimethyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine

• Inchi： 1S/C9H17N3/c1-6-4-8(3)12-5-7(2)11-9(12)10-6/h6-8H,4-5H2,1-3H3,(H,10,11)
• InChI Key： LZGDOOCSCLKBQE-UHFFFAOYSA-N
• SMILES： N12C(=NC(C)CC1C)NC(C)C2

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 27.6Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 231.3±23.0 °C(Predicted)
• pka: 14.30±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on 2,5,7-trimethyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine

Comprehensive Analysis of 2,5,7-Trimethyl-2H,3H,5H,6H,7H,8H-Imidazo[1,2-a]Pyrimidine (CAS No. 1695973-05-7)

The compound 2,5,7-trimethyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1695973-05-7) is a heterocyclic organic molecule with a unique structural framework. Its imidazo[1,2-a]pyrimidine core is a fused bicyclic system that has garnered significant interest in pharmaceutical and agrochemical research due to its versatile reactivity and potential biological activities. The presence of three methyl groups at positions 2, 5, and 7 enhances its lipophilicity, making it a promising candidate for drug discovery and material science applications.

In recent years, the demand for novel heterocyclic compounds like 2,5,7-trimethyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has surged, driven by advancements in medicinal chemistry and catalysis. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors, a hot topic in oncology drug development. The compound's CAS No. 1695973-05-7 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 2,5,7-trimethyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine typically involves multi-step reactions, including cyclization and methylation processes. Its imidazo[1,2-a]pyrimidine backbone can be functionalized further, enabling the creation of derivatives with tailored properties. This adaptability aligns with the current trend of fragment-based drug design, where small molecular fragments are optimized for target binding.

From an industrial perspective, the compound's stability and solubility profile make it suitable for formulation development. Its methyl-substituted structure contributes to improved metabolic stability, a critical factor in pharmacokinetic optimization. These attributes have led to its inclusion in patent filings related to central nervous system (CNS) therapeutics and anti-inflammatory agents, addressing common user queries about its therapeutic potential.

Environmental and regulatory considerations are also pivotal in discussions about CAS No. 1695973-05-7. While not classified as hazardous, its biodegradation pathways and eco-toxicity profile are under scrutiny to ensure compliance with green chemistry principles. This aligns with the broader industry shift toward sustainable synthesis methods, a recurring theme in scientific literature and search trends.

In summary, 2,5,7-trimethyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine represents a compelling case study in modern chemical research. Its structural uniqueness, combined with its applicability in drug discovery and material science, ensures its continued prominence in both academic and industrial settings. As search queries around heterocyclic compounds and small-molecule therapeutics rise, this compound is poised to remain a focal point of innovation.